Cas no 1514394-49-0 (4-CHLORO-2-METHYL-5-(PROPAN-2-YL)PHENYL CHLOROFORMATE)

1514394-49-0 structure
Product Name:4-CHLORO-2-METHYL-5-(PROPAN-2-YL)PHENYL CHLOROFORMATE
CAS No:1514394-49-0
Molecular Formula:C11H12Cl2O2
Molecular Weight:247.117781639099
MDL:MFCD24141221
CID:5244593
4-CHLORO-2-METHYL-5-(PROPAN-2-YL)PHENYL CHLOROFORMATE Properties
Names and Identifiers
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- Carbonochloridic acid, 4-chloro-2-methyl-5-(1-methylethyl)phenyl ester
- 4-CHLORO-2-METHYL-5-(PROPAN-2-YL)PHENYL CHLOROFORMATE
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- MDL: MFCD24141221
- InChIKey: YQWSBZCGFFLRCD-UHFFFAOYSA-N
- Inchi: 1S/C11H12Cl2O2/c1-6(2)8-5-10(15-11(13)14)7(3)4-9(8)12/h4-6H,1-3H3
- SMILES: C(Cl)(OC1=CC(C(C)C)=C(Cl)C=C1C)=O
4-CHLORO-2-METHYL-5-(PROPAN-2-YL)PHENYL CHLOROFORMATE Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-281303-0.05g |
4-CHLORO-2-METHYL-5-(PROPAN-2-YL)PHENYL CHLOROFORMATE |
1514394-49-0 | 95% | 0.05g |
$839.0 | 2023-09-09 |
4-CHLORO-2-METHYL-5-(PROPAN-2-YL)PHENYL CHLOROFORMATE Related Literature
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Artemis Bosveli,Tamsyn Montagnon,Dimitris Kalaitzakis,Georgios Vassilikogiannakis Org. Biomol. Chem., 2021,19, 3303-3317
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Qitao Tan,Huanhuan Chen,Huaida Xia,Bingxin Liu Chem. Commun., 2016,52, 537-540
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Seounghun Kang,Namgook Kwon,Kyunglee Kang,Hojung Ahn,Sunbum Kwon,Hongje Jang Nanoscale, 2022,14, 1409-1420
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Xiao-Qin Yang,Li-Wen Bai,Yu Chen,Yue-Xiao Lin,Hua Xiang,Ting-Ting Xiang,Shuang-Xing Zhu,Li Zhou,Kai Li,Xinxiang Lei New J. Chem., 2022,46, 10299-10307
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Marin Micutz,Monica Iliş,Teodora Staicu,Florea Dumitraşcu,Iuliana Pasuk,Yann Molard,Thierry Roisnel,Viorel Cîrcu Dalton Trans., 2014,43, 1151-1161
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7. Front cover
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Daiwen Pang,Zhike He Chem. Commun., 2005, 2584-2585
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9. Back cover
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